Cas no 1404495-62-0 (Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]-)

• Product Name: Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]-
• CAS No: 1404495-62-0
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5265830
• Update Time: 2025-07-22

Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]-
• 2-Amino-3-methyl-N-((R)-1-phenylethyl)butanamide

• Inchi： 1S/C13H20N2O/c1-9(2)12(14)13(16)15-10(3)11-7-5-4-6-8-11/h4-10,12H,14H2,1-3H3,(H,15,16)/t10-,12?/m1/s1
• InChI Key： IBMJEJFJDQFSCM-RWANSRKNSA-N
• SMILES： C(N[C@@H](C1=CC=CC=C1)C)(=O)C(N)C(C)C

Additional information on Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]-

Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- (CAS No. 1404495-62-0): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- (CAS No. 1404495-62-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an amide functional group, an amino group, and a chiral center. The presence of these functional groups endows the compound with a range of chemical and biological properties that make it a valuable candidate for further research and development.

The chemical structure of Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- is defined by its IUPAC name, which accurately describes the arrangement of atoms and functional groups within the molecule. The compound features a butanamide backbone with an amino group at the second carbon position and a methyl group at the third carbon position. The N-substituent is a chiral (1R)-1-phenylethyl group, which imparts chirality to the molecule and influences its biological activity.

In the realm of pharmaceutical research, Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to selectively inhibit certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

Beyond its pharmaceutical applications, Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules. For example, chemists have utilized this compound as a building block in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. These peptidomimetics have potential applications in drug delivery systems and as therapeutic agents.

The physical properties of Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol and methanol but has limited solubility in water. These properties make it suitable for various laboratory procedures and industrial processes.

In terms of safety and handling, while Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The synthesis of Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- involves several well-established chemical reactions. One common synthetic route involves the reaction of (R)-α-methylbenzylamine with 2-aminoisobutyryl chloride hydrochloride in the presence of a base such as triethylamine. This reaction yields the desired product with high enantiomeric purity. The use of chiral auxiliaries or catalysts can further enhance the selectivity and yield of the synthesis.

The biological activity of Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- has been extensively studied using various in vitro and in vivo models. In cell-based assays, the compound has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed into a therapeutic agent for inflammatory diseases such as rheumatoid arthritis or Crohn's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]--based drugs in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

In conclusion, Butanamide, 2-amino-3-methyl-N-[(1R)-1-phenylethyl]- (CAS No. 1404495-62-0) is a multifaceted compound with diverse applications in chemical and pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for further development into novel therapeutic agents and advanced materials. As research continues to uncover new properties and applications of this compound, it is poised to play a significant role in advancing scientific knowledge and improving human health.